Calcium phosphate Calcium phosphate α-tri-Calcium phosphate (α-TCP) can be made by heating the low-temperature polymorph β-TCP. It can also be made by thermal crystallization of amorphous precursors with the appropriate composition above the transformation temperature. α-TCP is biocompatible as β-TCP. It is highly soluble and hydrolyses quickly to calcium-deficient hydroxyapatite. This makes α-TCP a beneficial constituent for formulating self-setting osteotransductive bone cements and biodegradable bioceramics and composites for bone repairing.
α-tri-Calcium is a tasteless powder containing excess of calcium oxide. It is commonly used to introduce DNA and transfect eukaryotic cells for molecular biology experiments.
Calcium phosphate (tri calcium phosphate) is a colorless amorphous solid. Its pure form can be obtained by melting CaO with phosphorus (V) oxide at 1100°C. It is used as polish in toothpastes and also in making enamels and opaque glasses.
Calcium phosphate occurs naturally as the minerals: oxydapatit, voelicherite and whitlockite. It is mainly used for developing osteoconductive biomaterials for use as bone substitutes.
Calcium Phosphate is the calcium salt of phosphoric acid with widely used applications. This agent can be used as a countermeasure for exposure to strontium and radium radionuclides. Upon oral uptake, calcium phosphate competes for and blocks the absorption of radium (Ra-226) and strontium (Sr-90) in the gastrointestinal (GI) tract.
Calcium phosphate is an odorless white solid. Sinks and mixes with water. (USCG, 1999)
Tricalcium bis(phosphate) is a calcium phosphate.
Brand Name: Vulcanchem
CAS No.: 7758-87-4
VCID: VC20792367
InChI: InChI=1S/Ca.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
Molecular Formula: CaH3O4P
Molecular Weight: 138.07 g/mol

Calcium phosphate

CAS No.: 7758-87-4

Cat. No.: VC20792367

Molecular Formula: CaH3O4P

Molecular Weight: 138.07 g/mol

* For research use only. Not for human or veterinary use.

Calcium phosphate - 7758-87-4

Specification

Description α-tri-Calcium phosphate (α-TCP) can be made by heating the low-temperature polymorph β-TCP. It can also be made by thermal crystallization of amorphous precursors with the appropriate composition above the transformation temperature. α-TCP is biocompatible as β-TCP. It is highly soluble and hydrolyses quickly to calcium-deficient hydroxyapatite. This makes α-TCP a beneficial constituent for formulating self-setting osteotransductive bone cements and biodegradable bioceramics and composites for bone repairing.
α-tri-Calcium is a tasteless powder containing excess of calcium oxide. It is commonly used to introduce DNA and transfect eukaryotic cells for molecular biology experiments.
Calcium phosphate (tri calcium phosphate) is a colorless amorphous solid. Its pure form can be obtained by melting CaO with phosphorus (V) oxide at 1100°C. It is used as polish in toothpastes and also in making enamels and opaque glasses.
Calcium phosphate occurs naturally as the minerals: oxydapatit, voelicherite and whitlockite. It is mainly used for developing osteoconductive biomaterials for use as bone substitutes.
Calcium Phosphate is the calcium salt of phosphoric acid with widely used applications. This agent can be used as a countermeasure for exposure to strontium and radium radionuclides. Upon oral uptake, calcium phosphate competes for and blocks the absorption of radium (Ra-226) and strontium (Sr-90) in the gastrointestinal (GI) tract.
Calcium phosphate is an odorless white solid. Sinks and mixes with water. (USCG, 1999)
Tricalcium bis(phosphate) is a calcium phosphate.
CAS No. 7758-87-4
Molecular Formula CaH3O4P
Molecular Weight 138.07 g/mol
IUPAC Name tricalcium;diphosphate
Standard InChI InChI=1S/Ca.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)
Standard InChI Key UUVBYOGFRMMMQL-UHFFFAOYSA-N
SMILES [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
Canonical SMILES OP(=O)(O)O.[Ca]
Colorform White amorphous powder
White, crystalline powder
Two crystalline modifications are known, the high temperature alpha- and the low-temperature beta-form, transition temperature 110 °C.
Rhombohedral crystals /Whitlockite/
Melting Point 450
1670 °C

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